Cas no 1260751-65-2 (Ethyl-2-cyano-5-fluorobenzoate)

• Product Name: Ethyl-2-cyano-5-fluorobenzoate
• CAS No: 1260751-65-2
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• MDL: MFCD11041402
• CID: 4565501
• PubChem ID: 55265172
• Update Time: 2025-09-22

Ethyl-2-cyano-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-cyano-5-fluorobenzoate
• Ethyl2-cyano-5-fluorobenzoate
• Benzoic acid, 2-cyano-5-fluoro-, ethyl ester
• BDBM98666
• CM12618
• US8497270, 25
• QMZSRWKQXUGYBE-UHFFFAOYSA-N
• CHEMBL3669302
• DB-171104
• 2-Cyano-5-fluorobenzoic acid ethyl ester
• AS-66234
• EN300-190256
• MFCD11041402
• AKOS006308336
• SCHEMBL1654418
• 1260751-65-2
• Ethyl-2-cyano-5-fluorobenzoate

• MDL： MFCD11041402
• Inchi： 1S/C10H8FNO2/c1-2-14-10(13)9-5-8(11)4-3-7(9)6-12/h3-5H,2H2,1H3
• InChI Key： QMZSRWKQXUGYBE-UHFFFAOYSA-N
• SMILES： FC1C=CC(C#N)=C(C(=O)OCC)C=1

Computed Properties

• Exact Mass: 193.054
• Monoisotopic Mass: 193.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.1

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters